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Compound of Interest

Compound Name: 6-Methoxywogonin

Cat. No.: B015236 Get Quote

CAS Number: 3162-45-6

Chemical Structure:

Systematic Name: 5,7-dihydroxy-6,8-dimethoxy-2-phenyl-4H-chromen-4-one

This technical guide provides an in-depth overview of 6-Methoxywogonin, a naturally

occurring flavonoid, for researchers, scientists, and drug development professionals. It details

its chemical properties, biological activities with a focus on its anticancer effects, and the

underlying signaling pathways.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₇H₁₄O₆ --INVALID-LINK--

Molecular Weight 314.29 g/mol --INVALID-LINK--

Appearance Powder --INVALID-LINK--[1]

Purity 95~98% (HPLC) --INVALID-LINK--[1]

Storage Conditions -20°C, sealed --INVALID-LINK--[1]

Anticancer Activity
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6-Methoxywogonin has demonstrated cytotoxic effects against various cancer cell lines. The

half-maximal inhibitory concentration (IC₅₀) values, a measure of the compound's potency in

inhibiting biological processes, have been reported in several studies. Methoxyflavone analogs

have shown varying degrees of bioactivity in a concentration-dependent manner.[2] For

instance, some methoxyflavones have exhibited IC₅₀ values in the micromolar range against

different cancer cell lines.[2]

Table of IC₅₀ Values for Methoxyflavone Analogs (Illustrative)

Cell Line Compound Treatment Duration IC₅₀ (µM)

Acute Myeloid

Leukemia (AML) cell

lines (HL-60, THP-1,

U-937, HEL)

5-demethyl nobiletin 48h
85.7, 32.3, 30.4, 65.3

respectively

Chronic Myeloid

Leukemia (CML) cell

line (K562)

5-demethyl nobiletin 48h 91.5

Prostate Cancer

(PC3)
Tangeritin 48h 17.2

Prostate Cancer

(PC3)
5-demethyltangeritin 48h 11.8

Breast Cancer (MCF-

7)
Chrysosplenetin 72h 0.3

Breast Cancer (MDA-

MB-231)

5,3′-dihydroxy-

3,6,7,8,4′-PeMF
72h 21.27

Note: This table presents data for related methoxyflavone compounds to illustrate the range of

activity and is not specific to 6-Methoxywogonin due to the limited availability of direct

quantitative data in the initial search. Further literature review is required for specific IC₅₀

values of 6-Methoxywogonin.
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Cell Viability Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present. These enzymes are capable of reducing

the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

General Protocol:

Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and

incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of 6-Methoxywogonin
and incubate for the desired period (e.g., 24, 48, or 72 hours).

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF,

2% glacial acetic acid, and 16% SDS) to each well to dissolve the formazan crystals.

Absorbance Reading: Leave the plate at room temperature in the dark for 2 hours and then

record the absorbance at 570 nm using a microplate reader.

Signaling Pathways
6-Methoxywogonin is believed to exert its anticancer effects by modulating key signaling

pathways involved in cell proliferation, survival, and apoptosis.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial intracellular signaling pathway

that promotes cell survival and growth. Its dysregulation is frequently observed in cancer. Akt, a

serine/threonine kinase, is a central node in this pathway, and its activation is triggered by

various growth factors and cytokines.

Logical Flow of PI3K/Akt Pathway Inhibition:
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Caption: PI3K/Akt signaling pathway and potential inhibition by 6-Methoxywogonin.

Apoptosis Induction
Apoptosis, or programmed cell death, is a vital process for removing damaged or unwanted

cells. Cancer cells often evade apoptosis. 6-Methoxywogonin is thought to induce apoptosis

in cancer cells. The induction of apoptosis is a key mechanism for many anticancer drugs. This

process can be initiated through the extrinsic (death receptor) or intrinsic (mitochondrial)
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pathways, both of which converge on the activation of caspases, the executioner enzymes of

apoptosis.

Experimental Workflow for Apoptosis Assay:
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Caption: A typical experimental workflow for assessing apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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